Cas no 898434-03-2 (N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(ethylsulfanyl)benzamide)

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(ethylsulfanyl)benzamide is a specialized heterocyclic compound featuring a 1,3,4-oxadiazole core linked to a substituted benzamide moiety. Its structure incorporates a 2,4-dimethylphenyl group and an ethylsulfanyl substituent, contributing to its potential utility in agrochemical or pharmaceutical applications. The oxadiazole ring system is known for its stability and bioactivity, while the ethylsulfanyl group may enhance solubility or reactivity. This compound could serve as an intermediate in synthetic chemistry or as a candidate for biological evaluation due to its structural diversity. Its precise properties depend on further functionalization and application-specific testing.
N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(ethylsulfanyl)benzamide structure
898434-03-2 structure
Product Name:N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(ethylsulfanyl)benzamide
CAS No:898434-03-2
MF:C19H19N3O2S
MW:353.438062906265
CID:5483733
PubChem ID:7295191
Update Time:2025-06-25

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-ethylsulfanylbenzamide
    • AKOS024666711
    • N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-(ethylsulfanyl)benzamide
    • TCMDC-142703
    • GSK1073593A
    • F2647-0161
    • 898434-03-2
    • CHEMBL2098407
    • N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-3-(ethylthio)benzamide
    • N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(ethylsulfanyl)benzamide
    • Inchi: 1S/C19H19N3O2S/c1-4-25-15-7-5-6-14(11-15)17(23)20-19-22-21-18(24-19)16-9-8-12(2)10-13(16)3/h5-11H,4H2,1-3H3,(H,20,22,23)
    • InChI Key: SGPMBQBDTFUENI-UHFFFAOYSA-N
    • SMILES: S(CC)C1C=CC=C(C(NC2=NN=C(C3C=CC(C)=CC=3C)O2)=O)C=1

Computed Properties

  • Exact Mass: 353.11979803g/mol
  • Monoisotopic Mass: 353.11979803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 93.3Ų

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(ethylsulfanyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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